Cas no 1969287-47-5 (rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans)

• Product Name: rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans
• CAS No: 1969287-47-5
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD30181809
• CID: 4632096
• PubChem ID: 122164302
• Update Time: 2025-06-08

rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans

• MDL： MFCD30181809
• Inchi： 1S/C13H16N2O/c1-11-8-15(10-13(7-14)16-11)9-12-5-3-2-4-6-12/h2-6,11,13H,8-10H2,1H3/t11-,13-/m1/s1
• InChI Key： CFPNZEFGACMFGY-DGCLKSJQSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@H](C)O[C@H](C#N)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans

Professional Introduction to Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, Trans (CAS No. 1969287-47-5)

Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1969287-47-5, has garnered attention due to its structural complexity and potential therapeutic benefits. The precise stereochemistry of this molecule, characterized by the (2R,6S) configuration, makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The benzyl and methylmorpholine moieties in the molecular structure contribute to its unique chemical properties, including solubility and reactivity. These features are crucial in drug design, where specific interactions with biological targets must be optimized. The carbonitrile group at the 2-position introduces a polar functional moiety, enhancing the compound's ability to interact with biological systems. This combination of structural elements makes Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel morpholine derivatives for their potential applications in treating various diseases. Morpholine-based compounds have shown promise in modulating enzyme activity and receptor binding, making them attractive candidates for drug development. The stereochemistry of Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans is particularly noteworthy, as the precise arrangement of substituents can significantly influence its biological activity. Studies have demonstrated that enantiomerically pure morpholine derivatives can exhibit enhanced selectivity and reduced side effects compared to their racemic counterparts.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors, which are critical in cancer therapy. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with various diseases. By targeting specific kinases, inhibitors can disrupt abnormal cellular processes and induce apoptosis or cell cycle arrest. The structural features of Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans make it an ideal candidate for designing kinase inhibitors with high affinity and selectivity. Recent research has shown that derivatives of this compound can effectively inhibit certain kinases while minimizing off-target effects.

The carbonitrile group in the molecule also plays a significant role in its reactivity and functionality. Carbonitriles are known for their ability to participate in various chemical reactions, including nucleophilic addition and condensation reactions. This reactivity allows for further functionalization of the molecule, enabling the synthesis of more complex structures with tailored properties. In drug discovery, such functionalization is often necessary to optimize pharmacokinetic parameters such as solubility, bioavailability, and metabolic stability.

Another area where Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Morpholine derivatives have been investigated for their ability to mitigate these pathological processes by inhibiting proteasomal degradation or enhancing antioxidant defenses. The unique stereochemistry of this compound may contribute to its ability to interact with biological targets involved in neuroprotection.

The synthesis of Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution are often employed to achieve the desired stereochemical configuration. These methods not only improve the efficiency of synthesis but also enhance the overall quality of the final product. The growing demand for enantiomerically pure compounds has driven innovation in synthetic methodologies, making it possible to produce complex molecules like this one with greater ease.

In conclusion, Rac-(2R,6S)-4-benzyl-6-methylmorpholine-2-carbonitrile, trans is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and stereochemistry make it an invaluable intermediate in drug discovery and development. Recent research highlights its role in synthesizing kinase inhibitors and neuroprotective agents, demonstrating its versatility and therapeutic promise. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.